Cas no 1638767-06-2 (methyl trans-5-methylpiperidine-3-carboxylate hydrochloride)

• Product Name: methyl trans-5-methylpiperidine-3-carboxylate hydrochloride
• CAS No: 1638767-06-2
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 4822891
• Update Time: 2026-02-27

methyl trans-5-methylpiperidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S,5S)-Methyl 5-methylpiperidine-3-carboxylate hydrochloride
• SB12873
• methyltrans-5-methylpiperidine-3-carboxylatehydrochloride
• methyl trans-5-methylpiperidine-3-carboxylate hydrochloride

• Inchi： 1S/C8H15NO2.ClH/c1-6-3-7(5-9-4-6)8(10)11-2;/h6-7,9H,3-5H2,1-2H3;1H/t6-,7-;/m0./s1
• InChI Key： JWBUUGGYBZEBNC-LEUCUCNGSA-N
• SMILES： Cl.O(C)C([C@@H]1CNC[C@@H](C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Topological Polar Surface Area: 38.3

Additional information on methyl trans-5-methylpiperidine-3-carboxylate hydrochloride

Comprehensive Guide to Methyl trans-5-Methylpiperidine-3-carboxylate Hydrochloride (CAS 1638767-06-2)

Methyl trans-5-methylpiperidine-3-carboxylate hydrochloride (CAS 1638767-06-2) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the piperidine carboxylate family, known for its versatile applications in drug discovery and medicinal chemistry. With the increasing demand for novel bioactive molecules, researchers are actively exploring derivatives like methyl trans-5-methylpiperidine-3-carboxylate HCl for their potential in developing new therapeutic agents.

The chemical structure of methyl trans-5-methylpiperidine-3-carboxylate hydrochloride features a piperidine ring substituted with a methyl group at the 5-position and a carboxylate ester at the 3-position. This unique arrangement contributes to its stability and reactivity, making it valuable for various synthetic applications. The hydrochloride salt form enhances its solubility in polar solvents, which is particularly beneficial for pharmaceutical formulations. Recent studies have highlighted its role as a key intermediate in the synthesis of piperidine-based drug candidates, a topic that has gained significant attention in medicinal chemistry circles.

In pharmaceutical research, methyl trans-5-methylpiperidine-3-carboxylate HCl serves as a crucial building block for developing central nervous system (CNS) drugs. Its structural similarity to many bioactive alkaloids makes it particularly interesting for neuroscientific applications. Researchers are investigating its potential in creating novel compounds targeting neurological disorders, a field that has seen growing interest due to the rising prevalence of conditions like Alzheimer's and Parkinson's diseases. The compound's piperidine scaffold is especially valuable as it's a common motif in many FDA-approved drugs.

The synthesis of methyl trans-5-methylpiperidine-3-carboxylate hydrochloride typically involves multi-step organic reactions starting from commercially available piperidine derivatives. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce environmental impact while maintaining high yields. This aligns with current industry trends toward sustainable pharmaceutical manufacturing. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the purity and identity of the final product, particularly important for research-grade materials where consistency is paramount.

From a commercial perspective, the market for piperidine carboxylate derivatives like CAS 1638767-06-2 has been steadily growing. Pharmaceutical companies and contract research organizations are the primary consumers, using these compounds in their drug discovery pipelines. The global increase in research and development expenditure, particularly in the biotech sector, has directly contributed to heightened demand for such specialized intermediates. Suppliers typically offer this compound in various quantities, from milligram-scale for initial research to kilogram quantities for process development.

Storage and handling of methyl trans-5-methylpiperidine-3-carboxylate hydrochloride require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from moisture and light to maintain stability. While not classified as hazardous under normal handling conditions, proper laboratory practices including the use of personal protective equipment are recommended when working with this chemical. These safety considerations are particularly relevant given the current emphasis on workplace safety standards in chemical and pharmaceutical industries.

Recent scientific literature reveals growing interest in the applications of trans-5-methylpiperidine derivatives in various therapeutic areas. The compound's versatility allows for numerous structural modifications, enabling medicinal chemists to explore diverse pharmacological profiles. This adaptability makes CAS 1638767-06-2 particularly valuable in fragment-based drug discovery, a cutting-edge approach gaining traction in modern pharmaceutical research. The ability to rapidly generate structural analogs from this core scaffold significantly accelerates the drug discovery process.

Quality control is paramount when working with methyl trans-5-methylpiperidine-3-carboxylate hydrochloride for research purposes. Reputable suppliers provide comprehensive analytical data, including chromatographic purity assessments and spectroscopic characterization. Researchers often seek compounds with purity levels exceeding 98% for most applications, with even higher purity grades available for specialized uses. The availability of well-characterized reference materials like this compound supports the reproducibility of scientific studies, a critical factor in light of recent discussions about reproducibility in chemical research.

The future outlook for piperidine-3-carboxylate derivatives appears promising, with ongoing research uncovering new potential applications. As drug discovery efforts continue to explore novel chemical spaces, intermediates like methyl trans-5-methylpiperidine-3-carboxylate HCl will likely maintain their importance in medicinal chemistry. The compound's balance of synthetic accessibility and structural complexity makes it particularly valuable for both academic and industrial research settings. With the pharmaceutical industry's continued focus on CNS disorders and other therapeutic areas where piperidine derivatives show promise, the relevance of this compound is expected to grow in coming years.

For researchers considering working with methyl trans-5-methylpiperidine-3-carboxylate hydrochloride, it's advisable to consult recent literature for the latest synthetic applications and biological findings. The compound's CAS number (1638767-06-2) serves as a unique identifier for precise searching in chemical databases. As with any specialized chemical, establishing relationships with reliable suppliers who can provide consistent quality and technical support is essential for successful research outcomes. The growing body of research surrounding piperidine-based compounds suggests that this chemical space will continue to yield valuable insights and potential therapeutic breakthroughs.